Cas no 2228328-59-2 (3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228328-59-2
• MF: C₁₀H₁₀F₂N₄O₂
• MW: 256.208808422089
• CID: 5783662
• PubChem ID: 165637939
• Update Time: 2025-06-12

3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1974683
• 2228328-59-2
• 3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxylic acid
• 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C10H10F2N4O2/c1-15-4-5(8(14-15)9(11)12)6-3-7(10(17)18)16(2)13-6/h3-4,9H,1-2H3,(H,17,18)
• InChI Key： MTPKBAALTSIMLT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C1C=C(C(=O)O)N(C)N=1)F

Computed Properties

• Exact Mass: 256.07718190g/mol
• Monoisotopic Mass: 256.07718190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl-1-methyl-1H-pyrazole-5-carboxylic acid

Exploring the Versatile Applications of 3-[3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxylic Acid (CAS No. 2228328-59-2)

In the realm of specialized chemical compounds, 3-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228328-59-2) has garnered significant attention due to its unique structural properties and broad applicability. This compound, often abbreviated for convenience in research circles, belongs to the pyrazole-carboxylic acid family, a class known for its role in agrochemicals, pharmaceuticals, and material science. Its molecular architecture, featuring a difluoromethyl group and dual methylpyrazole rings, contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent trends in green chemistry and sustainable synthesis have amplified interest in this compound. Researchers are exploring its potential as a building block for eco-friendly crop protection agents, aligning with global demands for reduced environmental impact. The difluoromethyl moiety, in particular, is a hotspot for modification due to its ability to enhance bioavailability and metabolic resistance—a feature highly sought after in agrochemical innovation. Questions like "How does CAS No. 2228328-59-2 improve pesticide efficiency?" or "What are the synthetic routes for pyrazole-carboxylic acid derivatives?" frequently appear in academic and industrial forums, reflecting its relevance.

From a pharmaceutical perspective, the compound's heterocyclic core offers a scaffold for designing novel small-molecule inhibitors. Its structural flexibility allows for targeted modifications, addressing challenges in drug discovery, such as selectivity and potency. Online searches often include queries like "Role of 1-methyl-1H-pyrazole in medicinal chemistry" or "CAS No. 2228328-59-2 solubility and formulation," underscoring its interdisciplinary appeal. Laboratories prioritize its use in high-throughput screening due to its compatibility with diverse reaction conditions.

In material science, the compound's thermal stability and electron-rich framework make it a candidate for organic electronic materials. Its incorporation into polymers or coordination complexes could advance technologies like flexible displays or sensors. Discussions on platforms like ResearchGate often highlight its potential in photoactive materials, with users asking, "Can difluoromethylpyrazole derivatives enhance OLED performance?" Such inquiries demonstrate its crossover into cutting-edge applications.

Analytical studies of CAS No. 2228328-59-2 emphasize its characterization via NMR, HPLC, and mass spectrometry, ensuring purity for critical applications. Regulatory compliance, such as REACH documentation, is another frequent search topic, reflecting industry needs for safe handling data. The compound's logP and pKa values are also widely referenced in QSAR modeling, aiding in predictive toxicology.

As innovation accelerates, the demand for tailored pyrazole derivatives like this compound will likely grow. Its synergy with computational chemistry tools (e.g., molecular docking) opens avenues for virtual screening, reducing R&D timelines. Whether in agrochemicals, pharma, or advanced materials, CAS No. 2228328-59-2 exemplifies how targeted molecular design can address multifaceted challenges—a testament to modern chemistry's dynamism.